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Compound of Interest

Methyl 6-aminohexanoate
Compound Name:
hydrochloride

Cat. No. B145788

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of laboratory chemicals is paramount. This guide provides essential
safety and logistical information for the disposal of Methyl 6-aminohexanoate hydrochloride,
ensuring operational integrity and laboratory safety.

Hazard and Safety Profile

Methyl 6-aminohexanoate hydrochloride is a compound that requires careful handling due to
its potential health effects. Understanding its hazard profile is the first step in ensuring safe

disposal.
Hazard Statement GHS Classification
Harmful if swallowed[1][2] Acute toxicity, oral (Category 4)[1]

Serious eye damage/eye irritation (Category 2A)

[1]3]

Causes serious eye irritation[1][3]

Causes skin irritation[3] Skin corrosion/irritation (Category 2)[3]

) L Specific target organ toxicity, single exposure;
May cause respiratory irritation[3] ) S
Respiratory tract irritation (Category 3)[3]
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Personal Protective Equipment (PPE) and Handling

Prior to handling Methyl 6-aminohexanoate hydrochloride for disposal, it is crucial to be
equipped with the appropriate personal protective equipment.

Recommended PPE:

Eye Protection: Safety glasses or a face shield are necessary to prevent eye contact.[3]

e Hand Protection: Chemical-resistant gloves should be worn.[4] Dispose of contaminated
gloves after use in accordance with good laboratory practices.[3]

o Respiratory Protection: In situations where dust may be generated, a NIOSH-approved
respirator (such as a type N95) is recommended.[2][4]

» Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin
contact.[5]

Safe Handling Practices:

» Avoid contact with skin and eyes.[3][6]

¢ Avoid the formation and inhalation of dust and aerosols.[3][6]

e Work in a well-ventilated area, preferably under a fume hood.[3]

e Wash hands thoroughly after handling.[5]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of Methyl 6-aminohexanoate hydrochloride,
whether as a surplus reagent or in contaminated materials, involves professional waste
management services.

Experimental Protocol: Chemical Waste Disposal

e Segregation and Containment:
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o Carefully collect the surplus Methyl 6-aminohexanoate hydrochloride. If it is a solid,
sweep it up without creating dust and place it in a suitable, labeled, and closed container
for disposal.[3]

o For contaminated packaging, treat it as you would the unused product.[3] Do not attempt
to clean or reuse the packaging.

e Labeling:

o Clearly label the waste container with the chemical name: "Methyl 6-aminohexanoate
hydrochloride" and appropriate hazard symbols.

o Storage:

o Store the sealed waste container in a designated, secure area away from incompatible
materials. The storage area should be cool, dry, and well-ventilated.[6]

o Professional Disposal:

o Itis imperative to contact a licensed professional waste disposal company to handle the
final disposal of this material.[3]

o Provide the disposal company with a copy of the Safety Data Sheet (SDS) to ensure they
have all the necessary information for safe handling and disposal.

o Do not discharge the chemical into drains or the environment.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Methyl 6-
aminohexanoate hydrochloride.
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Caption: Workflow for the safe disposal of Methyl 6-aminohexanoate hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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